Cas no 112706-64-6 (Butanamide, N-4-pyridinyl-)

Butanamide, N-4-pyridinyl- structure
Butanamide, N-4-pyridinyl- structure
Product Name:Butanamide, N-4-pyridinyl-
CAS No:112706-64-6
MF:C9H12N2O
MW:164.204381942749
CID:1203768
PubChem ID:4149602
Update Time:2025-04-20

Butanamide, N-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-4-pyridinyl-
    • N-pyridin-4-ylbutanamide
    • 112706-64-6
    • AKOS003847095
    • DTXSID10399937
    • SCHEMBL8277405
    • Inchi: 1S/C9H12N2O/c1-2-3-9(12)11-8-4-6-10-7-5-8/h4-7H,2-3H2,1H3,(H,10,11,12)
    • InChI Key: UZNUTPJHIJECKF-UHFFFAOYSA-N
    • SMILES: O=C(CCC)NC1C=CN=CC=1

Computed Properties

  • Exact Mass: 164.09506
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99

Butanamide, N-4-pyridinyl- Related Literature

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